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Compound of Interest

Compound Name: 1,4-Diiodobutane-13C4

Cat. No.: B15558432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

1,4-Diiodobutane-13C4. Adherence to these procedures is critical for ensuring laboratory

safety and regulatory compliance.

Immediate Safety and Handling Precautions
1,4-Diiodobutane is classified as a skin and eye irritant and may cause respiratory irritation.[1]

Before handling, it is imperative to be familiar with the associated hazards.

Personal Protective Equipment (PPE): Always wear the following appropriate PPE when

handling 1,4-Diiodobutane-13C4:

Gloves: Chemically resistant gloves, such as nitrile rubber, are required. Always inspect

gloves before use and use proper removal techniques to avoid skin contact.[1][2]

Eye Protection: Chemical safety goggles are mandatory.[3] For tasks with a higher risk of

splashing, a face shield should also be used.

Lab Coat: A fully buttoned lab coat must be worn.[4]

Ventilation: All handling of this compound should occur within a properly functioning chemical

fume hood to avoid inhalation of vapors.[1][4]
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In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water and remove

contaminated clothing.[1][5]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and seek medical

attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.[5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][5]

Disposal Procedures for 1,4-Diiodobutane-13C4
As 1,4-Diiodobutane-13C4 is a stable isotope-labeled compound, its disposal is governed by

the chemical hazards of the parent compound, 1,4-diiodobutane, which is a halogenated

organic compound.[6] No additional precautions for radioactivity are necessary for stable

isotopes like Carbon-13.[7]

Step 1: Waste Identification and Segregation

Waste Characterization: 1,4-Diiodobutane-13C4 is classified as a halogenated organic

hazardous waste.[6]

Segregation: It is crucial to segregate halogenated waste from non-halogenated waste

streams to ensure proper disposal.[6][8] Do not mix this waste with acids, bases, or

oxidizers.[8]

Step 2: Waste Collection and Labeling

Container: Collect waste 1,4-Diiodobutane-13C4 in a designated, compatible, and properly

sealed hazardous waste container.[4][8] Polyethylene or glass containers are generally

suitable.[4][8] The use of metal containers is not recommended as halogenated solvents can

produce acids that corrode metal.[4]
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Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"1,4-Diiodobutane-13C4," and the approximate quantity.

Step 3: Storage of Waste

Location: Store the sealed waste container in a designated, well-ventilated, and cool area,

away from direct sunlight and sources of ignition.[4]

Secondary Containment: It is best practice to store the primary waste container within a

secondary containment vessel to prevent spills.[4]

Step 4: Disposal Request and Pickup

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to schedule a pickup for your hazardous waste.[8]

Documentation: Complete any required waste disposal forms as per your institution's

protocol.

Spill Cleanup: In the event of a small spill, absorb the material with an inert, non-combustible

absorbent (such as vermiculite or sand).[1][4] Carefully collect the absorbed material into a

labeled hazardous waste container.[1][8] Clean the spill area with soap and water, and collect

the cleaning materials as hazardous waste.[8] For large spills, evacuate the area and contact

your EHS department immediately.

Quantitative Data Summary
Property Value Source

Molecular Formula C4H8I2 [3]

Molecular Weight 309.91 g/mol [3]

Melting Point 6 °C / 42.8 °F [3]

Boiling Point 147 - 152 °C @ 26 mmHg [3]

Flash Point > 110 °C / > 230 °F [3]

Specific Gravity 2.350 g/cm³ [3]
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Disposal Workflow

Handling 1,4-Diiodobutane-13C4

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat) Work in a Fume Hood Waste Generation

Is the waste contaminated with 1,4-Diiodobutane-13C4?

Segregate as Halogenated
Organic Waste

Yes

Follow General Lab
Waste Procedures

No

Collect in a Labeled,
Compatible Container

Store in a Designated,
Ventilated Area

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 1,4-Diiodobutane-13C4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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